Cas no 2172174-89-7 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2172174-89-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6179077
• PubChem ID: 165536211
• Update Time: 2025-06-25

1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylpiperidine-2-carboxylic acid
• 2172174-89-7
• EN300-1511159

• Inchi： 1S/C28H34N2O5/c1-4-28(5-2,24(31)30-17-11-10-16-27(30,3)25(32)33)29-26(34)35-18-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,23H,4-5,10-11,16-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： LTENZLFLXWQEEU-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid

Introduction to 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2172174-89-7) and Its Emerging Applications in Chemical Biology

1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid, identified by the CAS number 2172174-89-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, an ethyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular imaging.

The piperidine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. In this compound, the piperidine ring is further modified with an ethyl group at the 2-position, which can influence the conformational flexibility and electronic properties of the molecule. This modification is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is critical.

The fluorenylmethoxycarbonyl (Fmoc) protecting group at the amino position is a hallmark of peptide synthesis but also finds utility in broader contexts, such as the development of protease inhibitors and peptidomimetics. The Fmoc moiety provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This feature makes 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid a valuable intermediate in constructing more complex biomolecules, including peptidomimetics that mimic natural peptides with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional attributes of this compound with greater precision. Studies suggest that the combination of the Fmoc-amino group, the piperidine core, and the ethyl substituent may contribute to favorable interactions with biological targets, such as enzymes and receptors. These interactions are often mediated by hydrogen bonding networks, hydrophobic effects, and electrostatic interactions, all of which can be fine-tuned through structural modifications.

In the realm of drug discovery, 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid has been investigated as a potential scaffold for developing novel therapeutic agents. Its structural features make it amenable to derivatization into molecules with targeted biological activity. For instance, modifications at the fluorenylmethoxycarbonyl group could lead to derivatives with improved solubility or bioavailability, while alterations at the piperidine ring might enhance binding affinity to specific protein targets.

One particularly intriguing aspect of this compound is its potential application in molecular imaging techniques. The fluorene moiety is known for its strong fluorescence properties, making it an excellent candidate for use in fluorescent probes and biosensors. By incorporating this group into a biologically relevant molecule like 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpiperidine-2-carboxylic acid, researchers can develop tools for visualizing biological processes in real-time with high sensitivity. Such applications are particularly valuable in diagnostic imaging and drug delivery systems.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic asymmetric synthesis and flow chemistry have been employed to produce complex molecules like 1-(S)-Ethyl-(S)-3-(fluorenylmethoxycarbonylamino)-4-methylpentanoylpiperidinecarboxylic acid (a related derivative) with high enantioselectivity and yield. These approaches not only reduce environmental impact but also improve scalability for industrial applications.

Another area where this compound shows promise is in the development of protease inhibitors. Proteases play crucial roles in various physiological processes, including inflammation, blood clotting, and tumor growth. Inhibiting specific proteases has been a successful strategy for treating numerous diseases, such as HIV/AIDS and cancer. The structural features of 1-(S)-Ethyl-(S)-3-(fluorenylmethoxycarbonylamino)-4-methylpentanoylpiperidinecarboxylic acid make it a potential lead compound for designing protease inhibitors with improved potency and selectivity.

Recent studies have also explored its role in modulating ion channels and receptors involved in neurological disorders. The piperidine scaffold is frequently found in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently. By optimizing the structure of 1-(S)-Ethyl-(S)-3-(fluorenylmethoxycarbonylamino)-4-methylpentanoylpiperidinecarboxylic acid, researchers aim to develop novel therapeutics for conditions such as epilepsy, depression, and neurodegenerative diseases.

The compound's versatility extends to its use as a building block for more complex molecules through cross-coupling reactions like Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, expanding its chemical space for drug discovery applications. Such transformations are facilitated by advanced synthetic techniques that enable precise control over molecular architecture.

In conclusion,1-(S)-Ethyl-(S)-3-(fluorenylmethoxycarbonylamino)-4-methylpentanoylpiperidinecarboxylic acid (CAS No. 2172174–89–7) represents a significant advancement in chemical biology due to its multifaceted applications across drug discovery,molecular imaging,and protease inhibition research fields.Scientists continue exploring ways enhance this compounds potential through innovative synthetic strategies ensuring it remains forefront pharmaceutical development efforts.